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Compound of Interest

Compound Name: Barium chromate

Cat. No.: B076100

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of barium chromate (BaCrOa)
waste in a laboratory setting. Adherence to these protocols is critical to ensure personnel safety
and environmental compliance.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with barium chromate?

Al: Barium chromate is a hazardous substance with multiple risks. It is toxic if ingested or
inhaled, a suspected human carcinogen, and can cause genetic defects.[1] The primary
hazards stem from both the soluble barium ions and the hexavalent chromium (Cr(VI)) content.
[2] Barium can affect the nervous system, while hexavalent chromium is a known carcinogen
and environmental pollutant.[3][4]

Q2: What immediate steps should be taken in case of skin or eye contact with barium
chromate?

A2: In case of skin contact, immediately wash the affected area with soap and plenty of water,
and remove contaminated clothing.[5] For eye contact, flush the eyes with large amounts of
water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Seek
immediate medical attention in both cases.

Q3: Can | dispose of barium chromate waste down the drain?
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A3: No. Barium chromate is classified as a hazardous waste and must not be disposed of
down the drain.[2][5] It is harmful to aquatic life and requires specific chemical treatment to
neutralize its hazardous components before proper disposal.[1]

Q4: What are the EPA hazardous waste codes for barium chromate waste?

A4: Barium chromate waste typically falls under the EPA hazardous waste codes D005 for
Barium and D007 for Chromium.[2][3][6][7]

Q5: How should | store barium chromate waste in the laboratory?

A5: Store barium chromate waste in a cool, dry, well-ventilated area in a tightly closed,
properly labeled container.[5] It should be stored away from combustible materials and
incompatible substances such as reducing agents and strong acids.[4][8]

Troubleshooting Guides
Issue: Accidental Spill of Barium Chromate Powder

e Problem: A small amount of solid barium chromate has been spilled on a laboratory bench.
e Solution:

o Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area of the spill.[5] Restrict access to the area.

o Personal Protective Equipment (PPE): Before cleaning up, don appropriate PPE, including
a NIOSH-approved respirator, chemical-resistant gloves (such as nitrile rubber), safety
goggles, and a lab coat.[9][10]

o Containment: If it is safe to do so, prevent the powder from becoming airborne. This can
be done by gently covering the spill with damp paper towels or by using a spill kit
absorbent designed for solids.[11] Avoid dry sweeping, which can disperse the dust.[12]

o Cleanup: Carefully collect the spilled material using a scoop or brush and place it into a
designated, labeled hazardous waste container.[5][11] If paper towels were used, they
must also be disposed of as hazardous waste.
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o Decontamination: Wipe the spill area with a wet cloth, followed by a thorough cleaning
with soap and water.[11] All cleaning materials must be disposed of as hazardous waste.

o Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Issue: Unexpected Color Change in Barium Chromate
Waste Solution

e Problem: A stored aqueous solution of barium chromate waste has changed from its

characteristic yellow color.

» Potential Cause: This could indicate a chemical reaction due to contamination with an
incompatible substance. Barium chromate is a strong oxidizer and can react with reducing
agents.[13] It is also soluble in strong acids, which would cause the chromate to convert to
dichromate, resulting in a color change from yellow to orange/red.[13]

e Action:

o

Do Not Touch: Do not handle the container without proper PPE.

o lIsolate: Safely move the container to a secondary containment bin within a fume hood if

possible.

o Consult SDS: Review the Safety Data Sheet (SDS) for barium chromate and any
potential contaminants to understand possible reactions and hazards.

o Contact EHS: Do not attempt to neutralize or dispose of the waste. Contact your EHS
department for guidance on how to proceed. The waste may require specialized handling.

Data Presentation
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Property Value Reference
Chemical Formula BaCrOa [13]
Molar Mass 253.37 g/mol [13]
Appearance Yellow powder [13]
Density 4.498 g/cm?3 [13]
Melting Point 210 °C (decomposes) [13][14]
Solubility in Water 0.2775 mg/100 mL (at 20 °C) [12][13]
Solubility Product (Ksp) 1.17 x 101 [12][13]
OSHA PEL (as CrOs) 0.1 mg/m3 (Ceiling) [15][16]
NIOSH REL (as Cr(VI)) 0.001 mg/m3 (10-hr TWA) [15]
ACGIH TLV (as Cr) 0.01 mg/m3 (8-hr TWA) [15]

Experimental Protocols
Protocol 1: Neutralization of Aqueous Barium Chromate

Waste

This protocol outlines the chemical treatment of aqueous waste containing dissolved barium

chromate. The primary goal is to reduce the highly toxic hexavalent chromium (Cr(VI1)) to the

less toxic trivalent chromium (Cr(lll)) and precipitate both the barium and chromium out of the

solution.

Materials:

Dilute sulfuric acid (H2S0a)

Aqueous barium chromate waste solution

Sodium hydroxide (NaOH) solution

Sodium bisulfite (NaHSOs) or sodium metabisulfite (Na2S20s)
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e Sodium sulfate (Na2S0Oa) solution

e pH indicator paper or pH meter

e Stir plate and stir bar

» Beakers

« Filtration apparatus (e.g., Buchner funnel, filter paper)
o Appropriate hazardous waste containers

Procedure:

 Acidification and Reduction of Cr(VI):

o In a chemical fume hood, place the barium chromate waste solution in a beaker with a
stir bar.

o While stirring, slowly and carefully add dilute sulfuric acid until the pH is between 2 and 3.
[5I[17][18]

o Slowly add a solution of sodium bisulfite or sodium metabisulfite. The yellow color of the
chromate ion will change to the green color of the chromium(lll) ion, indicating the
successful reduction of Cr(VI).[5] Continue adding the reducing agent until the color
change is complete.

» Precipitation of Barium Sulfate:

o Continue stirring and add a solution of sodium sulfate to precipitate the barium ions as
insoluble barium sulfate (BaSOa4).[5] Add a slight excess to ensure complete precipitation.

» Precipitation of Chromium Hydroxide:

o Slowly add sodium hydroxide solution to raise the pH to between 8 and 9.[5] This will
precipitate the trivalent chromium as chromium hydroxide (Cr(OH)s).

« Filtration and Disposal:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Disposal_and_Neutralization_of_Barium_Dichromate_Waste.pdf
https://cdn.hach.com/7FYZVWYB/at/kkhrtb2nkb6pb6qwv5437sbx/Hexavalent_Chromium_Waste_Treatment.pdf
https://www.saltcreektech.com/chrome-reduction.html
https://www.benchchem.com/pdf/Technical_Support_Center_Disposal_and_Neutralization_of_Barium_Dichromate_Waste.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Disposal_and_Neutralization_of_Barium_Dichromate_Waste.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Disposal_and_Neutralization_of_Barium_Dichromate_Waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Allow the precipitate to settle.
o Separate the solid precipitate from the liquid by filtration.

o The collected solid precipitate, containing barium sulfate and chromium hydroxide, must
be disposed of as hazardous waste.

o Test the remaining liquid (filtrate) for any residual barium and chromium before neutralizing
it to a pH between 6 and 8 and disposing of it in accordance with local regulations.
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Caption: General workflow for safe handling and disposal of barium chromate waste.
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Caption: Chemical neutralization pathway for aqueous barium chromate waste.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b076100?utm_src=pdf-body-img
https://www.benchchem.com/product/b076100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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